Cas no 1878318-83-2 (2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid
• CAS No: 1878318-83-2
• MDL: MFCD31559788
• CID: 4626292
• PubChem ID: 131135482
• Update Time: 2025-05-22

2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid

• MDL： MFCD31559788

Additional information on 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid

2,2-Difluoro-2-(1,3-thiazol-4-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1878318-83-2, known as 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a fluorinated acetic acid moiety. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, while the fluorinated acetic acid group introduces both electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid as a building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, makes it a valuable precursor for constructing complex molecules. For instance, researchers have successfully utilized this compound to synthesize bioactive compounds with potential applications in drug discovery. The fluorine atoms in the molecule are particularly important, as they can enhance the lipophilicity and metabolic stability of the resulting compounds.

In terms of biological activity, 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid has shown promise in modulating enzyme activity and receptor binding. A recent study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The thiazole ring contributes to the molecule's ability to interact with biological targets due to its aromaticity and electron-withdrawing properties.

The synthesis of CAS No. 1878318-83-2 involves a multi-step process that typically starts with the preparation of the thiazole ring. This is followed by fluorination and subsequent functionalization to introduce the acetic acid group. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to access the compound in higher yields and with greater purity.

From an environmental perspective, understanding the fate and behavior of 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid in different ecosystems is crucial. Recent research has focused on its degradation pathways under various conditions, such as photolysis and microbial action. These studies have shown that the compound undergoes rapid transformation in aqueous environments, reducing its persistence in the environment.

In conclusion, CAS No. 1878318-83-2, or 2,2-difluoro-2-(1,3-thiazol-4-yl)acetic acid, is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it an attractive target for further research. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in advancing our understanding of chemical biology and therapeutic development.